2-(3,4-dimethoxyphenyl)-2-[2-(4-morpholinyl)-2-oxoethyl]-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)indene-1,3-dione
• InChI: InChI=1S/C23H23NO6/c1-28-18-8-7-15(13-19(18)29-2)23(14-20(25)24-9-11-30-12-10-24)21(26)16-5-3-4-6-17(16)22(23)27/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: PCPRURKHGUBMEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2(C(=O)C3=CC=CC=C3C2=O)CC(=O)N4CCOCC4)OC
• Molecular Formula: C23H23NO6
• Molecular Weight: 409.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-(3,4-dimethoxyphenyl)-2-[2-(4-morpholinyl)-2-oxoethyl]-1H-indene-1,3(2H)-dione often involves intricate steps that highlight the compound's structural complexity. Although specific details on the synthesis of this exact compound are scarce, the general approach to similar compounds involves multi-step synthetic routes that carefully construct the molecule's scaffold while introducing functional groups in a controlled manner. Studies focusing on similar compounds, such as morpholine derivatives, provide insights into the synthetic strategies that can be adapted for this compound (Palchikov, 2013).

Molecular Structure Analysis

The molecular structure of 2-(3,4-dimethoxyphenyl)-2-[2-(4-morpholinyl)-2-oxoethyl]-1H-indene-1,3(2H)-dione is characterized by a combination of aromatic and heterocyclic moieties, including the indene and morpholine rings. The presence of dimethoxyphenyl and morpholinyl groups suggests potential for interesting electronic and steric interactions that can influence the molecule's reactivity and physical properties. The exact structural analysis would require techniques such as NMR, IR spectroscopy, and X-ray crystallography to elucidate.

Chemical Reactions and Properties

The compound's chemical reactivity can be influenced by its functional groups and structural configuration. For instance, the morpholine moiety, a key component of the molecule, is known for participating in various chemical reactions, contributing to the molecule's potential as a building block in organic synthesis and medicinal chemistry (Asif & Imran, 2019).

Physical Properties Analysis

While specific data on the physical properties of 2-(3,4-dimethoxyphenyl)-2-[2-(4-morpholinyl)-2-oxoethyl]-1H-indene-1,3(2H)-dione are not readily available, general principles suggest that its solubility, melting point, and other physical characteristics would be influenced by its molecular structure. The presence of both aromatic and heteroaromatic rings, along with ether and ketone functionalities, would impact its solubility in organic solvents and possibly water.

Chemical Properties Analysis

The compound's chemical properties, such as acidity, basicity, and reactivity towards electrophiles and nucleophiles, would be influenced by the electronic effects of its functional groups. The morpholine ring, for example, introduces both steric and electronic effects that can alter the compound's overall reactivity pattern (Hargaden & Guiry, 2009).

Scientific Research Applications

Synthesis Techniques and Derivative Compounds

Research on compounds structurally related to "2-(3,4-dimethoxyphenyl)-2-[2-(4-morpholinyl)-2-oxoethyl]-1H-indene-1,3(2H)-dione" focuses on innovative synthesis techniques and the generation of novel derivatives. For instance, studies have demonstrated the preparation of sulfur-transfer agents and related compounds, showcasing methods to synthesize complex molecules from simpler precursors J. Klose, C. Reese, & Q. Song, 1997. Additionally, regioselective and diastereoselective synthesis methods have been developed to create functionalized indene derivatives, highlighting the potential for generating structurally diverse molecules from base structures similar to the compound Jun‐Jie Cao, Jing Sun, & Chaoguo Yan, 2018.

Chemical Properties and Molecular Interactions

Research also delves into the chemical properties and molecular interactions of compounds related to "2-(3,4-dimethoxyphenyl)-2-[2-(4-morpholinyl)-2-oxoethyl]-1H-indene-1,3(2H)-dione." For example, ultrasound-assisted synthesis techniques have been reported for the efficient creation of indene-dione derivatives, emphasizing advancements in reaction methodologies that could apply to the synthesis of the compound R. Ghahremanzadeh, Fatemeh Fereshtehnejad, P. Mirzaei, & A. Bazgir, 2011. The crystal and molecular structure analysis of related molecules provides insight into their conformational preferences, which is crucial for understanding their reactivity and potential applications A. Abdel-Aziz, H. Ghabbour, A. El-Azab, N. Khalil, H. Fun, & M. El-Sherbeny, 2016.

Novel Applications and Potential Uses

The exploration of novel compounds within this chemical family suggests potential applications in materials science, drug development, and as inhibitors for corrosion or other industrial processes. For instance, the synthesis and properties of dioxane derivatives have been studied for their relevance in green chemistry and environmental sustainability, indicating the compound's broader significance in scientific research M. Chafiq, A. Chaouiki, H. Lgaz, R. Salghi, K. Bhaskar, R. Marzouki, K. Bhat, I. Ali, Mohammad I. Khan, & I. Chung, 2020.